Cas no 930965-18-7 ((E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide)

• Product Name: (E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide
• CAS No: 930965-18-7
• MF: C₂₁H₂₃N₃O₂
• MW: 349.426224946976
• CID: 5455393
• PubChem ID: 8712786
• Update Time: 2025-05-25

(E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide
• 930965-18-7
• Z27698618
• n-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propyl-1h-pyrrol-3-yl)prop-2-enamide
• AKOS001377327
• EN300-26603595

• Inchi： 1S/C21H23N3O2/c1-5-10-24-14(2)11-18(15(24)3)12-19(13-22)21(26)23-20-8-6-17(7-9-20)16(4)25/h6-9,11-12H,5,10H2,1-4H3,(H,23,26)/b19-12+
• InChI Key： DEEVLDQJUBQFSP-XDHOZWIPSA-N
• SMILES： O=C(/C(/C#N)=C/C1C=C(C)N(C=1C)CCC)NC1C=CC(C(C)=O)=CC=1

Computed Properties

• Exact Mass: 349.17902698g/mol
• Monoisotopic Mass: 349.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 74.9Ų

Additional information on (E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide

(E)-N-(4-Acetylphenyl)-2-Cyano-3-(2,5-Dimethyl-1-Propylpyrrol-3-yl)Prop-2-enamide: A Comprehensive Overview

The compound (E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide, identified by the CAS number 930965-18-7, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent advancements in synthetic chemistry and computational modeling have shed light on its properties, making it a subject of interest for researchers worldwide.

The molecular structure of this compound is characterized by a conjugated system that includes an acetylated phenyl group, a cyano group, and a substituted pyrrole moiety. These functional groups contribute to its stability and reactivity. The E-configuration of the double bond in the propenamide segment is critical for its stereochemical properties, which play a significant role in its interactions with biological systems. The presence of electron-withdrawing groups like the cyano moiety enhances the molecule's ability to participate in hydrogen bonding and other non-covalent interactions, making it a potential candidate for drug design.

Recent studies have focused on the synthesis of this compound using environmentally friendly methodologies. Researchers have employed catalytic asymmetric synthesis to achieve high enantioselectivity, which is essential for producing biologically active compounds. The use of transition metal catalysts, such as palladium complexes, has enabled efficient coupling reactions that are pivotal in constructing the molecule's framework. These advancements not only improve the yield but also reduce the environmental footprint of the synthesis process.

The pharmacological profile of (E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide has been explored in several in vitro and in vivo models. Preclinical studies indicate that this compound exhibits potent anti-inflammatory and antioxidant activities, making it a potential therapeutic agent for conditions such as neurodegenerative diseases and cardiovascular disorders. Its ability to modulate key signaling pathways involved in inflammation has been validated through molecular docking studies, which reveal its binding affinity to specific protein targets.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its structural rigidity and conjugation make it a suitable candidate for use in organic electronics. Recent research has demonstrated its potential as a component in organic light-emitting diodes (OLEDs) due to its efficient charge transport properties. The integration of such compounds into advanced materials could revolutionize the field of optoelectronics.

The development of novel synthetic routes for this compound continues to be an area of active research. Scientists are exploring bio-inspired synthesis methods that mimic natural enzymatic processes, offering a sustainable alternative to traditional chemical synthesis. These methods not only enhance the scalability of production but also align with the growing demand for green chemistry practices.

In conclusion, (E)-N-(4-acetylphenyl)-2-cyano-3-(2,5-dimethyl-1-propylpyrrol-3-yl)prop-2-enamide stands out as a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its unique structure and versatile properties position it as a valuable asset in both academic and industrial research settings. As ongoing studies uncover new insights into its capabilities, this compound is poised to make significant contributions to various scientific domains.